Cas no 866810-54-0 (2-{5-(benzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(4-ethoxyphenyl)acetamide)

• Product Name: 2-{5-(benzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(4-ethoxyphenyl)acetamide
• CAS No: 866810-54-0
• MF: C₂₀H₁₉N₃O₅S₂
• MW: 445.511962175369
• CID: 6277345
• Update Time: 2025-06-08

2-{5-(benzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(4-ethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{5-(benzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(4-ethoxyphenyl)acetamide
• Acetamide, 2-[[1,6-dihydro-6-oxo-5-(phenylsulfonyl)-2-pyrimidinyl]thio]-N-(4-ethoxyphenyl)-

• Inchi： 1S/C20H19N3O5S2/c1-2-28-15-10-8-14(9-11-15)22-18(24)13-29-20-21-12-17(19(25)23-20)30(26,27)16-6-4-3-5-7-16/h3-12H,2,13H2,1H3,(H,22,24)(H,21,23,25)
• InChI Key： ACIMRXOPNMJHAE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OCC)C=C1)(=O)CSC1NC(=O)C(S(C2=CC=CC=C2)(=O)=O)=CN=1

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• pka: 4.97±0.50(Predicted)

Additional information on 2-{5-(benzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(4-ethoxyphenyl)acetamide

2-{5-(benzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(4-ethoxyphenyl)acetamide: A Comprehensive Overview

2-{5-(benzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(4-ethoxyphenyl)acetamide, with the CAS number 866810-54-0, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidine derivatives and is characterized by its unique structural features, including a benzenesulfonyl group and an ethoxyphenyl substituent. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 2-{5-(benzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(4-ethoxyphenyl)acetamide (CAS No. 866810-54-0) is particularly noteworthy due to its intricate arrangement of functional groups. The presence of the pyrimidine ring, sulfonyl group, and acetamide moiety imparts specific chemical properties that are crucial for its biological activity. The ethoxyphenyl substituent further enhances the compound's solubility and bioavailability, making it a promising candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of 2-{5-(benzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(4-ethoxyphenyl)acetamide in several therapeutic areas. One of the most significant areas of research is its anti-inflammatory properties. In vitro studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-{5-(benzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(4-ethoxyphenyl)acetamide has also been investigated for its antitumor activities. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting key signaling pathways involved in cell proliferation and survival. Specifically, it has been shown to inhibit the PI3K/Akt signaling pathway, which is often dysregulated in various types of cancer. These findings suggest that 2-{5-(benzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(4-ethoxyphenyl)acetamide could be a valuable lead compound for the development of novel anticancer agents.

The pharmacokinetic properties of 2-{5-(benzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(4-ethoxyphenyl)acetamide have also been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and low toxicity make it suitable for further clinical development. Moreover, the compound's ability to cross the blood-brain barrier has been noted in several studies, indicating its potential for treating neurological disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-{5-(benzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(4-ethoxyphenyl)acetamide in human subjects. Preliminary results from phase I trials have shown promising outcomes with no major adverse effects reported. These findings provide a strong foundation for advancing this compound into later stages of clinical testing.

In conclusion, 2-{5-(benzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-y lsulfanyl}-N-(4-e thoxyphenyl)acetamide (CAS No. 866810 - 54 - 0) represents a promising molecule with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of anti-inflammatory and anticancer therapies. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound is poised to play a significant role in advancing medical treatments for various diseases.